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Compound of Interest

Compound Name: MTDB

Cat. No.: B10856011 Get Quote

A thorough understanding of MTBD's properties is crucial for its safe handling and disposal. It

is a potent, non-nucleophilic organic superbase.[1] The following table summarizes its key

quantitative data.

Property Value Reference(s)

Molecular Formula C₈H₁₅N₃ [1]

Molecular Weight 153.22 g/mol [1]

Appearance Colorless to yellow liquid [1]

Density 1.067 g/mL at 25 °C [1]

Boiling Point 75-79 °C at 0.1 mmHg [1]

pKa 25.43 in Acetonitrile (CH₃CN) [2]

Refractive Index (n20/D) 1.537 [1]

Solubility

Soluble in common organic

solvents like Ethanol, DMSO,

and DMF.[1]

Hazard Classification and Disposal Principles
Due to its high basicity, MTBD is classified as a corrosive hazardous waste (Class 8).[2][3]

Hazardous waste is defined as any substance that can have harmful effects on human health
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or the environment.[3] The U.S. Environmental Protection Agency (EPA) defines corrosive

wastes as those with a pH less than or equal to 2 or greater than or equal to 12.5.[4][5]

The primary principles for MTBD disposal are:

Identification: All waste must be correctly identified and labeled.[6]

Segregation: MTBD waste must be kept separate from incompatible materials, especially

acids, to prevent violent reactions.[7]

Containment: Waste must be stored in appropriate, leak-proof, and sealed containers.[7]

Compliance: All disposal activities must adhere to local, state, and federal regulations.[5][7]

Detailed Disposal Protocol
The following step-by-step procedure outlines the safe disposal of MTBD. This protocol is

intended for trained laboratory personnel.

1. Waste Identification and Generator Status Determination

Identify Waste: Confirm that the waste product is MTBD. Avoid mixing it with other chemical

wastes unless compatibility is certain.

Quantify Waste: Determine the amount of waste generated per month to identify your

generator status (e.g., Very Small, Small, or Large Quantity Generator), as this dictates

regulatory requirements.[6]

2. Personal Protective Equipment (PPE)

Always wear appropriate PPE before handling MTBD waste. This includes:

Chemical-resistant safety goggles or a face shield.[8]

Impervious gloves (e.g., nitrile).

A lab coat.[8]
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All handling of open containers should occur in a well-ventilated area or a chemical fume

hood.

3. Waste Collection and Storage

Container: Use a chemically compatible container that is in good condition, free of leaks or

cracks.[7] The container must have a secure lid or cap.

Labeling: Affix a "Hazardous Waste" label to the container immediately.[7] The label must

include:

The full chemical name: "7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene".

The words "Hazardous Waste".

Hazard identification: "Corrosive".

The date accumulation started.

Storage: Store the waste container in a designated, secure secondary containment area,

away from incompatible materials like acids.[7] Keep the container closed at all times except

when adding waste.[7]

4. Treatment and Disposal

Professional Disposal (Recommended): The safest and most compliant method for disposing

of MTBD is through your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste disposal contractor.[6][7] Do not dispose of MTBD down the

drain under any circumstances.[7]

Neutralization of Small Spills/Residues (Expert Use Only):

This procedure should only be performed by personnel experienced in handling strong

bases and for very small quantities (e.g., cleaning residual amounts from a container).

Work in a chemical fume hood.

Dilute the MTBD residue with an appropriate, non-reactive solvent (e.g., isopropanol).
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Slowly add a weak acid solution (e.g., 1M citric acid or dilute acetic acid) dropwise with

constant stirring.

Monitor the pH of the solution. The target pH is between 6.0 and 8.0.

This neutralized solution must still be collected, labeled as hazardous waste (containing

the neutralized salt), and disposed of through a professional service.

5. Record Keeping

Maintain accurate records of the amount of MTBD waste generated and the dates of

disposal. This is often required for regulatory compliance, especially for Small and Large

Quantity Generators.

Procedural Flowchart and Logical Relationships
The following diagrams illustrate the key decision points and workflows for the proper disposal

of MTBD.
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Caption: Workflow for the safe handling and disposal of MTBD waste.
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Substance:
7-Methyl-1,5,7-triazabicyclo

[4.4.0]dec-5-ene (MTBD)

Key Chemical Property:
Strong Organic Base

(pKa in CH3CN = 25.43)

Hazard Classification:
Corrosive (Class 8)

Implication 1:
Requires Segregation

(Keep away from acids)

Implication 2:
Must be managed as

Regulated Hazardous Waste

Disposal Rule:
Do Not Drain Dispose.

Use Licensed Contractor.
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Caption: Logical relationship from chemical property to disposal rule for MTBD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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